Cas no 32325-14-7 (3-Isoxazolamine,5-(2-methylpropoxy)-)
32325-14-7 structure
Product Name:3-Isoxazolamine,5-(2-methylpropoxy)-
CAS No:32325-14-7
MF:C7H12N2O2
MW:156.182381629944
CID:293562
PubChem ID:45099123
Update Time:2025-04-19
3-Isoxazolamine,5-(2-methylpropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine,5-(2-methylpropoxy)-
- Isoxazole,3-amino-5-isobutoxy- (8CI)
- 5-Isobutoxyisoxazol-3-amine
- 32325-14-7
-
- Inchi: 1S/C7H12N2O2/c1-5(2)4-10-7-3-6(8)9-11-7/h3,5H,4H2,1-2H3,(H2,8,9)
- InChI Key: PJNRMTLUIGHWLX-UHFFFAOYSA-N
- SMILES: O(C1=CC(N)=NO1)CC(C)C
Computed Properties
- Exact Mass: 156.08996
- Monoisotopic Mass: 156.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 61.28
3-Isoxazolamine,5-(2-methylpropoxy)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
32325-14-7 (3-Isoxazolamine,5-(2-methylpropoxy)-) Related Products
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